Cas no 1338440-40-6 (4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid)

4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid is a heterocyclic compound featuring an imidazopyridine core substituted with a 4-ethoxyphenyl group and a carboxylic acid functionality. This structure confers potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of bioactive molecules. The ethoxyphenyl moiety may enhance lipophilicity, influencing pharmacokinetic properties, while the carboxylic acid group offers versatility for further derivatization. Its rigid imidazopyridine scaffold could contribute to binding affinity in target interactions. The compound is of interest for research applications, including the development of enzyme inhibitors or receptor modulators. Proper handling and storage are recommended due to its reactive functional groups.
4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid structure
1338440-40-6 structure
Product Name:4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
CAS No:1338440-40-6
MF:C15H17N3O3
MW:287.313783407211
MDL:MFCD23380628
CID:4695412
Update Time:2025-10-28

4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
    • ST51079222
    • 4-(4-ethoxyphenyl)-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine-6-carboxylic acid
    • MDL: MFCD23380628
    • Inchi: 1S/C15H17N3O3/c1-2-21-10-5-3-9(4-6-10)13-14-11(16-8-17-14)7-12(18-13)15(19)20/h3-6,8,12-13,18H,2,7H2,1H3,(H,16,17)(H,19,20)
    • InChI Key: UHZXRSLLKCZJLZ-UHFFFAOYSA-N
    • SMILES: OC(C1CC2=C(C(C3C=CC(=CC=3)OCC)N1)N=CN2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 371
  • Topological Polar Surface Area: 87.2

4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid Pricemore >>

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Additional information on 4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid

4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1338440-40-6, known as 4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential biological activities. This compound belongs to the class of imidazopyridines, which are known for their diverse applications in drug discovery and material science. The imidazo[4,5-c]pyridine core of this molecule is a key structural feature that contributes to its stability and reactivity.

Recent studies have highlighted the importance of ethoxyphenyl substituents in modulating the electronic properties of aromatic compounds. In this compound, the ethoxyphenyl group attached at the 4-position plays a crucial role in enhancing the molecule's solubility and bioavailability. This makes it a promising candidate for drug delivery systems and therapeutic agents. The carboxylic acid group at position 6 further adds functional versatility to the molecule, enabling it to participate in various chemical reactions and interactions.

One of the most intriguing aspects of this compound is its potential as a bioactive agent. Researchers have reported that imidazo[4,5-c]pyridine derivatives exhibit significant antioxidant and anti-inflammatory properties. These findings suggest that this compound could be utilized in the development of novel treatments for chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, its ability to act as a modulator of cellular signaling pathways makes it a valuable tool in studying complex biological systems.

The synthesis of 4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the imidazopyridine ring system through cyclization reactions and the subsequent introduction of the ethoxyphenyl substituent via nucleophilic aromatic substitution. The use of green chemistry principles in these reactions has not only improved yield but also reduced environmental impact.

In terms of applications, this compound has shown promise in the field of materials science as well. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in nanotechnology have further expanded its potential applications in areas such as sensors and energy storage systems.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to achieve higher purity and scalability. Additionally, efforts are being made to explore its pharmacokinetic properties and safety profile for potential clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from laboratory research to real-world applications.

In conclusion, CAS No. 1338440-40-6, or 4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid, represents a significant advancement in organic chemistry with wide-ranging implications across multiple disciplines. Its unique structure and functional groups make it a versatile molecule with immense potential for innovation in drug discovery and materials science.

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